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Compound of Interest

Compound Name: 5-FAM-Alkyne

Cat. No.: B607409 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 5-FAM-Alkyne. It is intended for researchers, scientists, and

professionals in drug development to ensure a safe laboratory environment and maintain

compliance with standard safety regulations.

Core Safety Precautions
While a formal Safety Data Sheet (SDS) may not be required for small quantities of 5-FAM-
Alkyne as it is not classified as a hazardous substance in concentrations less than 1%, it is

crucial to handle it with care.[1] Standard laboratory safety practices should always be

observed.

Personal Protective Equipment (PPE): When handling 5-FAM-Alkyne in its solid form or in

solution, the following PPE is mandatory:

Lab Coat: To protect skin and clothing from splashes.

Safety Glasses with Side Shields: To protect eyes from chemical splashes and airborne

particles.[2][3][4]

Nitrile Gloves: To prevent skin contact.[2][5] Disposable nitrile gloves offer sufficient

protection for incidental contact and should be changed immediately upon contamination.[5]

Handling:
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Ventilation: Handle the solid, powdered form of 5-FAM-Alkyne in a well-ventilated area or a

chemical fume hood to minimize inhalation of dust.[2]

Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of accidental

contact, rinse the affected area thoroughly with water.[2]

Storage: Store 5-FAM-Alkyne in a tightly sealed container at -20°C in a dark, dry place.[6][7]

[8][9]

Quantitative Data Summary
The key quantitative properties of 5-FAM-Alkyne are summarized in the table below for quick

reference.

Property Value Source(s)

Molecular Formula C₂₄H₁₅NO₆ [6][9]

Molecular Weight 413.38 g/mol [6][8]

Excitation Maximum (λex) 490 - 492 nm [6][8][9]

Emission Maximum (λem) 513 - 517 nm [6][8][9]

Molar Extinction Coefficient (ε) 74,000 - 80,000 L·mol⁻¹·cm⁻¹ [8][9]

Quantum Yield (Φ) 0.93 [8][9]

Purity ≥ 90% (HPLC) [6]

Recommended Storage -20°C (dark) [6][7][8][9]

Solubility
DMSO, DMF, alcohols,

aqueous buffers (pH > 8)
[6][8][9]

Experimental Protocol: Reconstitution of Solid 5-FAM-
Alkyne
This protocol outlines the steps for safely preparing a stock solution of 5-FAM-Alkyne.

Materials:
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5-FAM-Alkyne (solid)

Anhydrous Dimethyl sulfoxide (DMSO) or Dimethylformamide (DMF)

Microcentrifuge tubes

Pipettors and sterile, filtered pipette tips

Vortex mixer

Microcentrifuge

Procedure:

Preparation: Before opening the vial of 5-FAM-Alkyne, allow it to equilibrate to room

temperature to prevent moisture condensation.

Personal Protective Equipment: Don appropriate PPE, including a lab coat, safety glasses

with side shields, and nitrile gloves.

Weighing: If required, weigh the desired amount of 5-FAM-Alkyne in a chemical fume hood.

For pre-weighed vials, proceed to the next step.

Solvent Addition: Add the appropriate volume of anhydrous DMSO or DMF to the vial to

achieve the desired stock solution concentration (e.g., 10 mM).

Dissolution: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

The solution should be clear and yellow.

Centrifugation: Briefly centrifuge the vial to collect the solution at the bottom of the tube.

Storage of Stock Solution: Store the stock solution in tightly sealed, light-protected aliquots

at -20°C or -80°C.[7] Stock solutions in DMSO can be stored for up to one month at -20°C or

up to six months at -80°C.[7]

Disposal Plan
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Proper disposal of 5-FAM-Alkyne and associated waste is critical to maintaining a safe

laboratory environment. Always adhere to your institution's specific hazardous waste disposal

procedures.

Waste Segregation:

Solid Waste (Non-Sharps):

Examples: Contaminated gloves, pipette tips, paper towels, and microfuge tubes.

Procedure: Collect all solid waste contaminated with 5-FAM-Alkyne in a designated, leak-

proof hazardous waste container lined with a durable plastic bag. The container must be

clearly labeled as "Hazardous Chemical Waste" and specify "Contains 5-FAM-Alkyne".[2]

Keep the container sealed when not in use.

Liquid Waste:

Examples: Unused stock solutions, experimental solutions containing 5-FAM-Alkyne.

Procedure: Collect all liquid waste in a designated, leak-proof, and chemically compatible

hazardous waste container. The container must be clearly labeled as "Hazardous

Chemical Waste" and list all chemical constituents, including "5-FAM-Alkyne".

Sharps Waste:

Examples: Contaminated needles, syringes, and glass Pasteur pipettes.

Procedure: Place all sharps contaminated with 5-FAM-Alkyne into a designated,

puncture-proof sharps container. The container must be labeled as "Hazardous Chemical

Waste - Sharps" and indicate the presence of "5-FAM-Alkyne".[2] Once the container is

three-quarters full, seal it securely and dispose of it through your institution's approved

hazardous waste stream.[2]

Decontamination of Glassware:

Procedure: Rinse glassware that has been in contact with 5-FAM-Alkyne with a suitable

solvent (e.g., ethanol or acetone) to remove the dye.[2] Collect the initial rinsate as
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hazardous liquid waste. Subsequent rinses with detergent and water can typically be

disposed of down the drain, but confirm this with your institutional guidelines.[2]

Visual Workflow for Safe Handling of 5-FAM-Alkyne
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Caption: Workflow for the safe handling of 5-FAM-Alkyne from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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